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Compound of Interest

Compound Name: 12alpha-Fumitremorgin C

Cat. No.: B15285491 Get Quote

Technical Support Center: 12alpha-
Fumitremorgin C
This technical support center provides guidance on the stability of 12alpha-Fumitremorgin C
in DMSO and other solvents, along with troubleshooting advice and frequently asked questions

for researchers, scientists, and drug development professionals.

Stability of 12alpha-Fumitremorgin C in Solution
The stability of 12alpha-Fumitremorgin C in solution can vary depending on the solvent,

storage temperature, and duration. While the solid form is generally stable, solutions are more

susceptible to degradation. Below is a summary of stability information from various suppliers.
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Supplier/Source Solvent(s)
Storage
Temperature

Reported Stability

MedchemExpress DMSO -80°C Up to 2 years[1]

-20°C Up to 1 year[1]

United States

Biological

DMSO, Ethanol,

Methanol, DMF
-20°C Up to 6 months[2]

Sigma-Aldrich Not specified -20°C Up to 3 months[3]

Hello Bio Not specified -20°C

Up to 1 month

(recommended to use

same day)[4]

Selleck Chemicals Not specified Not specified

Solutions are

unstable; prepare

fresh[5]

TargetMol DMSO -80°C Up to 1 year

Note: Due to the variability in reported stability, it is strongly recommended to prepare solutions

fresh for sensitive experiments. For stock solutions, aliquot and store at -80°C to minimize

freeze-thaw cycles.

Experimental Protocols
Protocol for Assessing the Stability of 12alpha-Fumitremorgin C using HPLC

This protocol outlines a method to quantify the degradation of 12alpha-Fumitremorgin C in a

chosen solvent over time. This method is adapted from a published HPLC method for the

quantification of Fumitremorgin C.

Materials:

12alpha-Fumitremorgin C

HPLC-grade DMSO (or other solvent of interest)
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HPLC-grade acetonitrile

Ammonium acetate

HPLC system with UV detector

C18 column (e.g., Novapak C18)

0.2 µm syringe filters

Procedure:

Preparation of Stock Solution:

Accurately weigh a known amount of 12alpha-Fumitremorgin C powder.

Dissolve in the chosen solvent (e.g., DMSO) to a final concentration of 1 mg/mL. This is

your stock solution.

Sample Preparation for Time-Zero Analysis (T=0):

Immediately after preparation, dilute a small aliquot of the stock solution with the mobile

phase to a working concentration (e.g., 10 µg/mL).

Filter the diluted sample through a 0.2 µm syringe filter into an HPLC vial.

This sample represents the initial, undegraded concentration.

Storage of Stock Solution:

Aliquot the remaining stock solution into several vials to avoid freeze-thaw cycles.

Store the aliquots at the desired temperature(s) (e.g., room temperature, 4°C, -20°C,

-80°C).

HPLC Analysis:

Mobile Phase: Prepare an isocratic mobile phase of ammonium acetate and acetonitrile. A

previously published method used an isocratic mobile phase, which should be optimized
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for your specific column and system.

Column: C18 Novapak column.

Detection: UV detection at 225 nm.

Injection Volume: 20 µL.

Flow Rate: 1 mL/min.

Inject the T=0 sample and record the peak area of 12alpha-Fumitremorgin C.

Time-Point Analysis:

At specified time points (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve an aliquot of

the stored stock solution.

Prepare a sample for HPLC analysis in the same manner as the T=0 sample.

Inject the sample and record the peak area.

Data Analysis:

Calculate the percentage of 12alpha-Fumitremorgin C remaining at each time point

relative to the T=0 sample.

Percentage Remaining = (Peak Area at Time X / Peak Area at T=0) * 100.

Plot the percentage remaining versus time to visualize the degradation profile.

Visualizations
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Caption: Experimental workflow for assessing the stability of 12alpha-Fumitremorgin C.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15285491?utm_src=pdf-body-img
https://www.benchchem.com/product/b15285491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

Outcome

BCRP Transporter

Increased Intracellular
Drug Concentration

Chemotherapeutic
Drug

Efflux

12alpha-Fumitremorgin C

Inhibition

Increased
Cytotoxicity

Click to download full resolution via product page

Caption: Signaling pathway of BCRP inhibition by 12alpha-Fumitremorgin C.

Frequently Asked Questions (FAQs)
Q1: My 12alpha-Fumitremorgin C solution has been stored at -20°C for several months. Is it

still usable?

A1: The stability of 12alpha-Fumitremorgin C in solution at -20°C is variable, with some

suppliers suggesting it is stable for up to a year, while others recommend preparing it fresh[1]

[5]. To ensure the potency of the compound in your experiment, it is best to use a fresh solution

or perform a quality control check (e.g., via HPLC) to confirm its integrity.

Q2: I see precipitation in my thawed 12alpha-Fumitremorgin C stock solution. What should I

do?
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A2: Precipitation upon thawing can occur. Gently warm the solution and vortex or sonicate to

redissolve the compound completely before use. If the precipitate does not dissolve, it may

indicate degradation or saturation, and it is advisable to prepare a fresh stock solution.

Q3: What are the known degradation products of 12alpha-Fumitremorgin C?

A3: Currently, there is limited publicly available information detailing the specific degradation

products of 12alpha-Fumitremorgin C in various solvents. A stability-indicating method using

LC-MS would be required to identify and characterize any degradation products that may form

under specific storage or stress conditions.

Q4: Can I use solvents other than DMSO to dissolve 12alpha-Fumitremorgin C?

A4: Yes, 12alpha-Fumitremorgin C is also reported to be soluble in ethanol, methanol, DMF,

acetone, and chloroform[2]. However, its stability in these solvents is not as well-documented

as in DMSO. If you choose to use an alternative solvent, it is recommended to prepare the

solution fresh and protect it from light and heat.

Q5: How does 12alpha-Fumitremorgin C inhibit the BCRP transporter?

A5: 12alpha-Fumitremorgin C is a potent and specific inhibitor of the breast cancer resistance

protein (BCRP/ABCG2), which is an ATP-binding cassette (ABC) transporter.[2][6] BCRP

functions to pump various substrates, including many chemotherapeutic drugs, out of cells,

thereby conferring multidrug resistance. 12alpha-Fumitremorgin C blocks this efflux activity,

leading to an increased intracellular concentration of the co-administered drug and enhanced

cytotoxicity in BCRP-overexpressing cancer cells.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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